Cas no 2228258-15-7 (3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228258-15-7
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 6258757
• PubChem ID: 165791164
• Update Time: 2025-06-26

3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid
• 2228258-15-7
• EN300-1745686

• Inchi： 1S/C14H17NO2/c15-10-7-14(8-10,13(16)17)12-6-5-9-3-1-2-4-11(9)12/h1-4,10,12H,5-8,15H2,(H,16,17)
• InChI Key： ATOFPNRFEXZGSE-UHFFFAOYSA-N
• SMILES： OC(C1(CC(C1)N)C1C2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid (CAS No. 2228258-15-7)

3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. With the CAS number 2228258-15-7, this molecule represents a confluence of structural complexity and functional diversity, making it a subject of intense research interest. The compound's framework integrates a cyclobutane ring with an indene moiety, linked through an amine group, which creates a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid is particularly noteworthy for its potential in drug design. The cyclobutane ring introduces rigidity, which can enhance binding affinity to biological targets, while the indene moiety offers a hydrophobic pocket that may interact favorably with specific protein receptors. This combination of structural elements has been explored in the development of novel therapeutic agents targeting various diseases, including neurological disorders and inflammatory conditions.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid exemplifies this trend, as it possesses a fused heterocyclic system that is known to exhibit pharmacological properties. Studies have indicated that derivatives of this compound may possess inhibitory effects on enzymes and receptors involved in pathophysiological processes. For instance, modifications to the indene ring have shown promise in modulating pathways associated with pain perception and neuroinflammation.

The synthesis of 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of the amine group at the cyclobutane ring provides a handle for further functionalization, allowing chemists to explore a wide range of derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological properties. These efforts have led to the identification of compounds with improved selectivity and reduced toxicity profiles. Such findings underscore the importance of structural diversity in medicinal chemistry and highlight the value of exploring novel scaffolds like 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid.

The biological evaluation of 3-amino-1-(2,3-dihydro-1H-inden-1-yl)cyclobutane-1-carboxylic acid has revealed intriguing interactions with various biological targets. Preclinical studies have demonstrated its ability to modulate enzyme activity and receptor binding affinity, suggesting potential therapeutic applications in areas such as oncology and immunology. Additionally, the compound's ability to cross the blood-brain barrier has made it an attractive candidate for treating central nervous system disorders. These findings have spurred further investigation into its mechanism of action and potential clinical utility.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug development. 3-amino-1-(2,3-dihydro-1H-inden-1-y)cyclobutane - 01 carboxylic acid stands at the forefront of this innovation, offering a promising avenue for discovering new treatments. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical toolkit. By leveraging cutting-edge synthetic methods and advanced biotechnological approaches, researchers are poised to unlock new therapeutic possibilities with this compound.

The future directions for research on 3-amino - 01 (2 , 03 - dihydro - 11 H - inden - 11 yl ) cyclobut ane - 11 carboxylic acid are vast and exciting. Exploration into its role as a scaffold for drug development will likely yield novel compounds with improved efficacy and safety profiles. Furthermore , investigating its interactions at a molecular level will provide deeper insights into its pharmacological effects , paving the way for more targeted therapies . As science progresses , compounds like 2228258 - 15 -7 will continue to play a pivotal role in advancing medical treatments.